Cas no 2228594-84-9 (2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2228594-84-9
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6000203
• PubChem ID: 165661770
• Update Time: 2025-05-20

2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-ol
• EN300-1730975
• 2228594-84-9

• Inchi： 1S/C11H21N3O/c1-11(2,3)10-8(5-9(12)7-15)6-14(4)13-10/h6,9,15H,5,7,12H2,1-4H3
• InChI Key： FDAIQDWWFXCBPH-UHFFFAOYSA-N
• SMILES： OCC(CC1=CN(C)N=C1C(C)(C)C)N

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-ol

2-Amino-3-(3-Tert-butyl-1-methyl-1H-pyrazol-4-yl)Propan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2228594-84-9, known as 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a tert-butyl group and a methyl group, along with an amino alcohol moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its ability to inhibit the growth of pathogenic bacteria. Researchers have explored its mechanism of action, which involves disrupting bacterial cell membranes and interfering with essential metabolic pathways. These findings underscore its potential as a lead compound for the development of novel antibiotics, especially in light of the growing threat of antibiotic resistance.

In addition to its antimicrobial activity, 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-ol has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated its ability to reduce inflammation by modulating key inflammatory pathways, such as the NF-kB signaling cascade. This makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent functionalization to introduce the amino alcohol group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for further pharmacological studies.

From an analytical standpoint, 2-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yli)propanol has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is crucial for understanding its bioavailability and pharmacokinetics.

Looking ahead, there is significant interest in exploring the therapeutic potential of this compound in other therapeutic areas, such as oncology and neurodegenerative diseases. Ongoing research is focused on understanding its interactions with cellular targets and optimizing its pharmacokinetic profile to enhance its efficacy and safety.

In conclusion, 2-amino-3-(3-tet-butyl-l-methyl-lH-pyrazol-yli)propanol (CAS No. 2228594 84 9) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With its unique chemical structure and promising biological activities, it holds great promise for advancing drug discovery efforts in various disease areas.